5-Chloro-3-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95%

• IUPAC Name: 3-chloro-5-(5-methoxycarbonylthiophen-3-yl)benzoic acid
• InChI: InChI=1S/C13H9ClO4S/c1-18-13(17)11-5-9(6-19-11)7-2-8(12(15)16)4-10(14)3-7/h2-6H,1H3,(H,15,16)
• InChI Key: DMEYYJWYJKBRFT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CS1)C2=CC(=CC(=C2)Cl)C(=O)O
• Molecular Formula: C13H9ClO4S
• DSSTOX Substance ID: DTXSID30691001
• Molecular Weight: 296.73 g/mol
• CAS RN: 1261971-19-0

Description

5-Chloro-3-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid (5-CMTBA) is a synthetic chemical compound with a wide range of applications in the scientific field. It is a colorless solid that is insoluble in water but soluble in common organic solvents. 5-CMTBA has been widely used in research and development due to its unique properties such as its high stability and low toxicity.

Mechanism of Action

The mechanism of action of 5-Chloro-3-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% is not fully understood. However, it is believed to act as a competitive inhibitor of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. It is also believed to interact with various receptors, such as the serotonin receptor, which may be involved in the regulation of mood and behavior.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Chloro-3-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% have not been extensively studied. However, it is believed to have antifungal and antibacterial properties, as well as an ability to inhibit the growth of certain types of cancer cells. It is also believed to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using 5-Chloro-3-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% in laboratory experiments include its low toxicity, its water insolubility, and its high stability. However, it should be noted that it can be highly toxic in high concentrations and can cause skin irritation. It should also be noted that the synthesis of 5-Chloro-3-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% is relatively complex and requires the use of hazardous reagents and solvents.

Future Directions

The potential future directions for 5-Chloro-3-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% research include further studies of its biochemical and physiological effects, as well as its potential applications in the development of new pharmaceuticals and materials. Additionally, further research is needed to better understand its mechanism of action and its potential uses in the study of biological processes. Other potential future directions include the development of new synthesis methods, the exploration of its potential uses in the treatment of diseases, and the evaluation of its potential toxicity in humans.

Synthesis Methods

The synthesis method of 5-Chloro-3-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% involves the use of a variety of reagents, catalysts, and solvents. The most common method of synthesis involves the use of a Grignard reagent, such as ethylmagnesium bromide, which is reacted with 5-chloro-2-methylthiophene in the presence of a base, such as sodium hydroxide. The reaction is then quenched with methanol, and the resulting product is purified by recrystallization.

Scientific Research Applications

5-Chloro-3-[5-(methoxycarbonyl)thiophen-3-yl]benzoic acid, 95% has been used in a variety of scientific research applications due to its unique properties. It has been used in the synthesis of pharmaceuticals, in the development of new materials, and in the study of biological processes. It has also been used in the study of enzyme kinetics, as a fluorescent dye, and as a reagent in organic synthesis.